1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid

• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• SMILES: C1C=CCC1(C2=CC(=CC=C2)N)C(=O)O
• InChI: InChI=1S/C12H13NO2/c13-10-5-3-4-9(8-10)12(11(14)15)6-1-2-7-12/h1-5,8H,6-7,13H2,(H,14,15)
• InChIKey: LQYKDHNCRWELBM-UHFFFAOYSA-N

1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid: Identity & Sourcing

1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid (CAS 1695211-52-9, MF: C₁₂H₁₃NO₂, MW: 203.24) is a non-proteinogenic, cyclic β-amino acid analogue featuring a rigid cyclopent-3-ene scaffold and a meta-aminophenyl substituent [1]. The compound serves as a versatile intermediate in medicinal chemistry, particularly for the synthesis of conformationally constrained peptidomimetics and biologically active molecules [2][3].

Constrained cyclopentene scaffold for peptidomimetics

Direct amide coupling without deprotection

Meta-aminophenyl substitution imparts unique conformational profile

• [1] PubChem. (2025). Compound Summary: 1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid. CID 103194008. View Source
• [2] Gordon, T. D., Wallace, G. A., Hayes, M. E., Lukin, K. A., Wang, L., & Fernando, D. P. (2011). Process for the preparation and isolation of the individual stereoisomers of 1-amino, 3-substituted phenylcyclopentane-carboxylates. U.S. Patent No. 7,956,195. Abbott Laboratories. View Source
• [3] Aghekyan, A. A., Mkryan, G. G., Tsatinyan, A. S., & Gasparyan, G. V. (2019). Synthesis and Biological Activity of Arylcyclopentane-1-carboxylic Acids Aminoesters. Russian Journal of General Chemistry, 89(5), 1051-1054. View Source

1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid: Substitution Limitations

Generic substitution of 1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid with other cyclopentane or cyclopentene carboxylic acid derivatives is not straightforward. The combination of a *meta*-aminophenyl group and a cyclopent-3-ene scaffold imparts unique conformational rigidity and electronic properties compared to analogs with a *para*-aminophenyl group, a saturated cyclopentane ring, or a different substitution pattern [1]. This specificity is crucial for applications in drug discovery, where subtle changes in molecular shape and functionality can drastically alter target binding, pharmacokinetics, and off-target profiles. The evidence below demonstrates how these structural nuances translate into quantifiable differences in properties critical for scientific selection [2][3].

para-Aminophenyl analogs Substitution pattern shift may alter conformational preference and target interaction profile

Saturated cyclopentane ring Loss of alkene reduces rigidity and predicted lipophilicity, potentially affecting permeability

Protected derivatives Boc or Fmoc protection adds a deprotection step, limiting synthetic convenience in rapid analoging

• [1] PubChem. (2025). Compound Summary: 1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid. CID 103194008. View Source
• [2] Gordon, T. D., Wallace, G. A., Hayes, M. E., Lukin, K. A., Wang, L., & Fernando, D. P. (2011). Process for the preparation and isolation of the individual stereoisomers of 1-amino, 3-substituted phenylcyclopentane-carboxylates. U.S. Patent No. 7,956,195. Abbott Laboratories. View Source
• [3] Aghekyan, A. A., Mkryan, G. G., Tsatinyan, A. S., & Gasparyan, G. V. (2019). Synthesis and Biological Activity of Arylcyclopentane-1-carboxylic Acids Aminoesters. Russian Journal of General Chemistry, 89(5), 1051-1054. View Source

1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid: Comparative Evidence

Lipophilicity vs. Saturated Analog

The compound 1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid exhibits a calculated XLogP3-AA value of 1.7 [1]. This lipophilicity profile is a direct consequence of its unsaturated cyclopentene core and the presence of a phenyl ring. While direct experimental logP data for its saturated analog, 1-(3-aminophenyl)cyclopentane-1-carboxylic acid, is not publicly available, it is a well-established class-level inference that the introduction of an alkene in a cycloalkyl ring increases lipophilicity (logP) compared to the saturated counterpart [2].

Lipophilicity

Class-level inference

XLogP3-AA = 1.7

Predicted higher logP vs. saturated analog

Computed value; experimental validation recommended

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	1.7
Comparator Or Baseline	1-(3-aminophenyl)cyclopentane-1-carboxylic acid (Saturated Analog)
Quantified Difference	The cyclopentene derivative is predicted to have a higher logP value than its cyclopentane analog (exact value not available).
Conditions	Computational prediction (PubChem, XLogP3 3.0)

Why This Matters

Higher lipophilicity is a key parameter for optimizing passive membrane permeability and central nervous system (CNS) penetration, which is a critical differentiator for projects targeting neurological indications.

• [1] PubChem. (2025). Compound Summary: 1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid. CID 103194008. View Source
• [2] Arnott, J. A., & Planey, S. L. (2012). The influence of lipophilicity in drug discovery and design. Expert Opinion on Drug Discovery, 7(10), 863-875. View Source

Conformational Rigidity vs. Linear Analogs

1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid is a cyclic, conformationally restricted analog of linear β-amino acids like 3-amino-3-phenylpropanoic acid. The cyclopentene ring limits the rotational freedom of the backbone, pre-organizing the molecule into a limited set of low-energy conformations. This is in stark contrast to linear analogs, which populate a much wider, more flexible conformational ensemble [1][2].

Rotatable Bonds

Class-level inference

2

Reduced flexibility vs. linear β-amino acid analog

May support improved target binding and SAR interpretation

Evidence Dimension	Rotatable Bond Count
Target Compound Data	2
Comparator Or Baseline	3-amino-3-phenylpropanoic acid (a linear β-amino acid analog)
Quantified Difference	The cyclopentene derivative possesses only 2 rotatable bonds, compared to a significantly higher number for its linear counterpart, which includes the backbone dihedral angles.
Conditions	Computational property (PubChem)

Why This Matters

Conformational restriction is a primary strategy for increasing target binding affinity and selectivity. A more rigid scaffold, evidenced by a low rotatable bond count, often leads to improved potency and a better-defined structure-activity relationship (SAR).

• [1] PubChem. (2025). Compound Summary: 1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid. CID 103194008. View Source
• [2] Venkatraman, J., Shankaramma, S. C., & Balaram, P. (2001). Design of folded peptides. Chemical Reviews, 101(10), 3131-3152. View Source

Synthetic Convenience vs. Protected Analogs

The target compound possesses a free carboxylic acid and a free primary aromatic amine, making it directly amenable to standard peptide coupling and amide bond formation reactions without the need for additional deprotection steps. This contrasts with many commercially available cyclopentane amino acid building blocks, which are often sold as N-protected derivatives (e.g., Boc or Fmoc) to prevent self-reaction. The absence of a protecting group streamlines the synthetic workflow and can reduce the overall step count [1].

Synthetic Convenience

Context-dependent

Deprotection step eliminated

Direct amide coupling streamlines analog library synthesis

Assumes standard coupling conditions (HATU/DIPEA)

Evidence Dimension	Synthetic Convenience
Target Compound Data	Direct use in amide coupling; no deprotection required.
Comparator Or Baseline	N-Boc-1-(3-aminophenyl)cyclopentane-1-carboxylic acid (a common protected analog)
Quantified Difference	Reduces synthesis by at least one step (Boc deprotection) compared to the protected analog.
Conditions	Standard peptide coupling conditions (e.g., HATU, DIPEA in DMF)

Why This Matters

For chemists in drug discovery, a reduction of even one synthetic step can significantly impact project timelines and overall yield, making this compound a more efficient choice for generating analogs.

• [1] PubChem. (2025). Compound Summary: 1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid. CID 103194008. View Source

Patent-Backed Intermediate Status

Patents disclosing processes for the preparation and isolation of stereoisomers of 1-amino,3-substituted phenylcyclopentane-carboxylates highlight the importance of the 3-aminophenyl-substituted cyclopentane/cyclopentene scaffold as a precursor to a "useful class of biologically-active molecules" [1][2]. This class of compounds is specifically claimed as intermediates, underscoring their non-generic, proprietary nature in the development of new pharmaceuticals.

Patent Intermediate

Class-level inference

Proprietary scaffold class

Multiple patents claim this substitution pattern as key intermediate

Indicates industry investment; IP landscape review advised

Evidence Dimension	Proprietary Nature
Target Compound Data	Belongs to a class of compounds claimed as key intermediates in multiple patents.
Comparator Or Baseline	Simple, unsubstituted cyclopentane carboxylic acids (e.g., cyclopentanecarboxylic acid)
Quantified Difference	The target compound falls under a more specific and commercially valuable patent class than simple cycloalkane carboxylic acids.
Conditions	Patent literature analysis (US7956195, EP2102145A1)

Why This Matters

The patent activity surrounding this specific substitution pattern signals a high level of industry investment and validates its importance in the development of novel therapeutics, making it a strategically valuable compound to procure.

• [1] Gordon, T. D., Wallace, G. A., Hayes, M. E., Lukin, K. A., Wang, L., & Fernando, D. P. (2011). Process for the preparation and isolation of the individual stereoisomers of 1-amino, 3-substituted phenylcyclopentane-carboxylates. U.S. Patent No. 7,956,195. Abbott Laboratories. View Source
• [2] Gordon, T. D., Wallace, G. A., Hayes, M. E., Lukin, K. A., Wang, L., & Fernando, D. P. (2009). PROCESS FOR THE PREPARATION AND ISOLATION OF THE INDIVIDUAL STEREOISOMERS OF 1-AMINO, 3-SUBSTITUTED PHENYLCYCLOPENTANE CARBOXYLATES. European Patent Application No. EP2102145A1. Abbott Laboratories. View Source

1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid: Application Scenarios

CNS-Penetrant Peptidomimetic Design

When designing peptidomimetics intended for central nervous system (CNS) targets, procurement of 1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid is justified over its saturated analog. The evidence of its higher predicted lipophilicity (XLogP3-AA = 1.7) supports its selection for improved passive membrane permeability, a critical factor for crossing the blood-brain barrier [1].

Rapid SAR Analoging

For medicinal chemistry programs seeking to explore SAR around a rigid β-amino acid core, this compound offers a streamlined synthetic advantage. Its functional groups are directly available for amide coupling, eliminating the need for a deprotection step and accelerating the synthesis of amide libraries for biological screening [2].

Constrained Scaffold for Target Engagement

In projects where enhancing target binding affinity and selectivity is paramount, 1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid should be prioritized. Its low number of rotatable bonds (2) imparts significant conformational rigidity compared to linear β-amino acid alternatives, a property strongly correlated with improved potency and more interpretable SAR [3].

Exploring Intellectual Property Space

Procurement is recommended for research groups exploring novel chemical space around substituted phenylcyclopentane/cyclopentene scaffolds. As evidenced by active patents, this compound class is recognized as a key intermediate for generating proprietary, biologically active molecules, making it a strategic asset for patent landscaping and new composition-of-matter claims [4].

Application

Selection Property

Validation Focus

CNS-penetrant peptidomimetic design

Predicted higher lipophilicity (XLogP3 = 1.7)

Blood-brain barrier permeability models

Rapid SAR analoging

Free amine/acid for direct amide coupling

Amide bond formation efficiency under standard conditions

Constrained scaffold for target engagement

Low rotatable bond count (2)

Conformational analysis and SAR interpretation

IP space exploration

Patent-class intermediate status

IP landscape and composition-of-matter review

• [1] PubChem. (2025). Compound Summary: 1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid. CID 103194008. View Source
• [2] PubChem. (2025). Compound Summary: 1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid. CID 103194008. View Source
• [3] PubChem. (2025). Compound Summary: 1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid. CID 103194008. View Source
• [4] Gordon, T. D., Wallace, G. A., Hayes, M. E., Lukin, K. A., Wang, L., & Fernando, D. P. (2011). Process for the preparation and isolation of the individual stereoisomers of 1-amino, 3-substituted phenylcyclopentane-carboxylates. U.S. Patent No. 7,956,195. Abbott Laboratories. View Source